molecular formula C13H13N B3065139 2,6-Dimethyl-4-phenylpyridine CAS No. 3044-71-1

2,6-Dimethyl-4-phenylpyridine

Cat. No. B3065139
CAS RN: 3044-71-1
M. Wt: 183.25 g/mol
InChI Key: LFFPPVCTHJLZRT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2,6-Dimethyl-4-phenylpyridine is a chemical compound with the molecular formula C13H13N . Its average mass is 183.249 Da and its monoisotopic mass is 183.104797 Da .

Scientific Research Applications

Synthesis and Derivatives

  • Synthesis of α-phenylisocinchomeronic and 4-azafluorenone 3-carboxylic acids

    2,6-Dimethyl-4-phenylpyridine, obtained from phenylation of 2,5-lutidine, is used in the synthesis of these acids. It has been found that 4-hydroxy-3,6-dimethyl-2-phenylpyridine forms during the phenylation process (Prostakov et al., 1986).

  • Preparation of 2,6-Dimethyl-4-phenylpyridine-3,5-dicarboxylic acid

    This compound is prepared through a process involving the Hantzsch reaction, followed by aromatization and hydrolyzation. The yields of these processes are notably high, demonstrating efficient synthesis (Li Gong-chun, 2013).

Coordination Chemistry

  • Metal(II) Coordination Polymers: 2,6-Dimethyl-4-phenylpyridine-3,5-dicarboxylic acid is utilized in coordination chemistry to form metal-organic coordination polymers. These polymers demonstrate interesting disorders in crystal lattices and exhibit photoluminescence at room temperature (Huang, 2008).

properties

IUPAC Name

2,6-dimethyl-4-phenylpyridine
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C13H13N/c1-10-8-13(9-11(2)14-10)12-6-4-3-5-7-12/h3-9H,1-2H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

LFFPPVCTHJLZRT-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC(=CC(=N1)C)C2=CC=CC=C2
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C13H13N
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID70292970
Record name 2,6-Dimethyl-4-phenylpyridine
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID70292970
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

183.25 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2,6-Dimethyl-4-phenylpyridine

CAS RN

3044-71-1
Record name MLS002694695
Source DTP/NCI
URL https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=86604
Description The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents.
Explanation Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source.
Record name 2,6-Dimethyl-4-phenylpyridine
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID70292970
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
2,6-Dimethyl-4-phenylpyridine
Reactant of Route 2
Reactant of Route 2
2,6-Dimethyl-4-phenylpyridine
Reactant of Route 3
Reactant of Route 3
2,6-Dimethyl-4-phenylpyridine
Reactant of Route 4
Reactant of Route 4
2,6-Dimethyl-4-phenylpyridine
Reactant of Route 5
Reactant of Route 5
2,6-Dimethyl-4-phenylpyridine
Reactant of Route 6
Reactant of Route 6
2,6-Dimethyl-4-phenylpyridine

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.